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Compound of Interest

Hexadecyiltrimethylammonium

Bromide-d42

Cat. No.: B568868

Compound Name:

An In-depth Technical Guide to the Physical Properties of Hexadecyltrimethylammonium
Bromide-d42

For researchers, scientists, and professionals in drug development, a thorough understanding
of the physical and chemical properties of reagents is paramount. This guide provides a
detailed overview of the physical properties of Hexadecyltrimethylammonium Bromide-d42
(CTAB-d42), a deuterated surfactant with significant applications in various scientific fields.

Core Physical and Chemical Properties

Hexadecyltrimethylammonium Bromide-d42 is the deuterated form of
Hexadecyltrimethylammonium Bromide (CTAB), a cationic surfactant. The substitution of
hydrogen with deuterium, a heavy isotope, makes it a valuable tool in techniques such as
biomolecular NMR, and as a tracer or internal standard for quantitative analysis by NMR, GC-
MS, or LC-MS[1]. Deuteration can potentially alter the pharmacokinetic and metabolic profiles
of molecules, a characteristic that has garnered attention in drug development[1][2].

Quantitative Data Summary

The following table summarizes the key physical properties of both
Hexadecyltrimethylammonium Bromide-d42 and its non-deuterated analog, CTAB. Data for
the non-deuterated form is provided for comparison, as it is more extensively characterized.
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. Hexadecyltrimethylammon
Hexadecyltrimethylammon .
Property . . ium Bromide (non-
ium Bromide-d42
deuterated)

C19D42Ne<Br[3] or
Molecular Formula C19H42BrN[5]
CD3(CD2)1sN(Br)(CDs)s[4]

Molecular Weight 406.71 g/mol [3][4] 364.45 g/mol [5]
CAS Number 907216-28-8[3][4] 57-09-0[4][6]
Appearance - White crystalline powder[7]

237-243 °C (decomposes)[5]

Melting Point
[6]
- Soluble in water, alcohol, and
Solubility
chloroform[7]
Auto-ignition Temperature - 210 °CJ6]
Density - 0.5 g/cm3 at 20 °C[6]
Surface Tension - 39 mN/m (25 °C)[6]

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of
Hexadecyltrimethylammonium Bromide-d42 are not available in the provided search results.
However, standard methodologies for determining the properties of solid organic compounds
would be employed. These include:

e Melting Point Determination: Using a capillary melting point apparatus.

o Solubility Testing: Involves dissolving a known amount of the substance in a specified
volume of a solvent at a particular temperature.

o Density Measurement: Can be determined using a gas pycnometer for solids.

e Spectroscopic Analysis: Techniques like Nuclear Magnetic Resonance (NMR) and Mass
Spectrometry (MS) are used to confirm the structure and isotopic labeling of the compound.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.scbt.com/p/hexadecyltrimethylammonium-bromide-d42-907216-28-8
https://isotope.com/hexadecyltrimethylammonium-bromide-d42-dlm-8117-group
https://en.wikipedia.org/wiki/Cetrimonium_bromide
https://www.scbt.com/p/hexadecyltrimethylammonium-bromide-d42-907216-28-8
https://isotope.com/hexadecyltrimethylammonium-bromide-d42-dlm-8117-group
https://en.wikipedia.org/wiki/Cetrimonium_bromide
https://www.scbt.com/p/hexadecyltrimethylammonium-bromide-d42-907216-28-8
https://isotope.com/hexadecyltrimethylammonium-bromide-d42-dlm-8117-group
https://isotope.com/hexadecyltrimethylammonium-bromide-d42-dlm-8117-group
https://www.chemos.de/import/data/msds/GB_en/57-09-0-A0215685-GB-en.pdf
https://wap.guidechem.com/encyclopedia/hexadecyl-trimethyl-ammonium-b-dic174.html
https://en.wikipedia.org/wiki/Cetrimonium_bromide
https://www.chemos.de/import/data/msds/GB_en/57-09-0-A0215685-GB-en.pdf
https://wap.guidechem.com/encyclopedia/hexadecyl-trimethyl-ammonium-b-dic174.html
https://www.chemos.de/import/data/msds/GB_en/57-09-0-A0215685-GB-en.pdf
https://www.chemos.de/import/data/msds/GB_en/57-09-0-A0215685-GB-en.pdf
https://www.chemos.de/import/data/msds/GB_en/57-09-0-A0215685-GB-en.pdf
https://www.benchchem.com/product/b568868?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b568868?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Applications and Workflows

Hexadecyltrimethylammonium Bromide (CTAB) is widely utilized in molecular biology,
particularly in the extraction of DNA from tissues with high polysaccharide content. The CTAB
buffer system effectively removes membrane lipids and polysaccharides, facilitating the
isolation of high-quality DNA[5].

Below is a generalized workflow for DNA extraction using a CTAB-based buffer.
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Caption: A generalized workflow for DNA extraction using the CTAB method.
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Safety and Handling

For the non-deuterated form, Hexadecyltrimethylammonium Bromide is classified as harmful if
swallowed, causes skin irritation, and serious eye damage, and may cause respiratory irritation.
[8][9] It may also cause damage to organs through prolonged or repeated exposure[8][10]. It is
very toxic to aquatic life with long-lasting effects[8][10]. When handling, it is crucial to wear
appropriate personal protective equipment, including gloves and eye protection, and to work in
a well-ventilated area[8]. The compound is hygroscopic and should be stored in a dry, cool, and
well-ventilated place, protected from moisture[7][11].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b568868?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b568868?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

